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Compound of Interest

Compound Name: Acetohexamide-d11

Cat. No.: B15555688

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Acetohexamide-d11, a
deuterated analog of the first-generation sulfonylurea, acetohexamide. This document is
intended for researchers, scientists, and professionals in drug development, offering key data,
experimental methodologies, and mechanistic insights relevant to its application in scientific
research.

Core Compound Data

Acetohexamide-d11 serves as a crucial tool in pharmacokinetic and metabolic studies of
acetohexamide, primarily as an internal standard for quantitative analysis by mass
spectrometry. Its near-identical physicochemical properties to the parent compound, coupled
with a distinct mass difference, allow for precise and accurate quantification in complex
biological matrices.
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Parameter Value Reference
CAS Number 2468796-77-0 [11[2]
Molecular Formula C15HoD11N204S [2]
Molecular Weight 335.46 g/mol [31[4]
Appearance White to Off-White Solid

Melting Point 175-176°C

Solubility DMSO, Ethyl Acetate

Mechanism of Action of Acetohexamide

Acetohexamide, the parent compound of Acetohexamide-d11, exerts its hypoglycemic effect
by stimulating insulin release from pancreatic -cells. This mechanism is initiated by the binding
of acetohexamide to the sulfonylurea receptor 1 (SUR1) subunit of the ATP-sensitive potassium
(K-ATP) channel on the (3-cell membrane. This binding event closes the K-ATP channel,
leading to membrane depolarization. The change in membrane potential activates voltage-
gated calcium channels, resulting in an influx of extracellular calcium. The subsequent rise in
intracellular calcium concentration triggers the exocytosis of insulin-containing secretory
granules, thereby increasing insulin secretion and lowering blood glucose levels.
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Experimental Workflow for Acetohexamide Quantification

Sample Preparation

Biological Sample (e.g., Plasma)

:

Add Acetohexamide-d11 (Internal Standard)
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Extraction (PPT, LLE, or SPE)
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LC Separation
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MS/MS Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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